2-(7-Methyl-1H-indol-3-yl)quinoline
2-(7-Methyl-1H-indol-3-yl)quinoline
VPC-13566 is an advanced BF3-specific small molecule that was previously reported to effectively inhibit AR transcriptional activity and to displace the BAG1L peptide from the BF3 pocket. VPC-13566 inhibits the growth of various prostate cancer cell lines, including an enzalutamide-resistant cell line, and reduces the growth of AR-dependent prostate cancer xenograft tumors in mice.
Brand Name:
Vulcanchem
CAS No.:
218464-59-6
VCID:
VC0546883
InChI:
InChI=1S/C18H14N2/c1-12-5-4-7-14-15(11-19-18(12)14)17-10-9-13-6-2-3-8-16(13)20-17/h2-11,19H,1H3
SMILES:
CC1=C2C(=CC=C1)C(=CN2)C3=NC4=CC=CC=C4C=C3
Molecular Formula:
C18H14N2
Molecular Weight:
258.3 g/mol
2-(7-Methyl-1H-indol-3-yl)quinoline
CAS No.: 218464-59-6
Inhibitors
VCID: VC0546883
Molecular Formula: C18H14N2
Molecular Weight: 258.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 218464-59-6 |
|---|---|
| Product Name | 2-(7-Methyl-1H-indol-3-yl)quinoline |
| Molecular Formula | C18H14N2 |
| Molecular Weight | 258.3 g/mol |
| IUPAC Name | 2-(7-methyl-1H-indol-3-yl)quinoline |
| Standard InChI | InChI=1S/C18H14N2/c1-12-5-4-7-14-15(11-19-18(12)14)17-10-9-13-6-2-3-8-16(13)20-17/h2-11,19H,1H3 |
| Standard InChIKey | FPKBNOVQNMJTEJ-UHFFFAOYSA-N |
| SMILES | CC1=C2C(=CC=C1)C(=CN2)C3=NC4=CC=CC=C4C=C3 |
| Canonical SMILES | CC1=C2C(=CC=C1)C(=CN2)C3=NC4=CC=CC=C4C=C3 |
| Appearance | White to off-white solid powder |
| Description | VPC-13566 is an advanced BF3-specific small molecule that was previously reported to effectively inhibit AR transcriptional activity and to displace the BAG1L peptide from the BF3 pocket. VPC-13566 inhibits the growth of various prostate cancer cell lines, including an enzalutamide-resistant cell line, and reduces the growth of AR-dependent prostate cancer xenograft tumors in mice. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | VPC-13566, VPC13566, VPC 13566 |
| Reference | 1: Lallous N, Leblanc E, Munuganti RS, Hassona MD, Nakouzi NA, Awrey S, Morin H, Roshan-Moniri M, Singh K, Lawn S, Yamazaki T, Adomat HH, Andre C, Daugaard M, Young RN, Guns ES, Rennie PS, Cherkasov A. Targeting Binding Function-3 of the Androgen Receptor Blocks Its Co-Chaperone Interactions, Nuclear Translocation, and Activation. Mol Cancer Ther. 2016 Dec;15(12):2936-2945. Epub 2016 Oct 7. PubMed PMID: 27765852; PubMed Central PMCID: PMC5136324. |
| PubChem Compound | 18729606 |
| Last Modified | Nov 11 2021 |
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